Cas no 148257-97-0 (Methanone, 1,4-phenylenebis[[4-(bromomethyl)phenyl]-)

• Product Name: Methanone, 1,4-phenylenebis[[4-(bromomethyl)phenyl]-
• CAS No: 148257-97-0
• MF: C₂₂H₁₆Br₂O₂
• MW: 472.169244766235
• CID: 2778428
• Update Time: 2023-08-07

Methanone, 1,4-phenylenebis[[4-(bromomethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Methanone, 1,4-phenylenebis[[4-(bromomethyl)phenyl]-
• 1,4-Bis[4-(bromomethyl)benzoyl]benzene

• Inchi： 1S/C22H16Br2O2/c23-13-15-1-5-17(6-2-15)21(25)19-9-11-20(12-10-19)22(26)18-7-3-16(14-24)4-8-18/h1-12H,13-14H2
• InChI Key： PRPLRXTVYLOJNZ-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1)C(C1C=CC(=CC=1)C(C1C=CC(CBr)=CC=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 425
• XLogP3: 5.7
• Topological Polar Surface Area: 34.1